Cas no 174775-48-5 (ethyl 5-amino-1-benzofuran-2-carboxylate)

• Product Name: ethyl 5-amino-1-benzofuran-2-carboxylate
• CAS No: 174775-48-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD08275091
• CID: 111771
• PubChem ID: 9837138
• Update Time: 2025-07-26

ethyl 5-amino-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-benzofuran-2-carboxylate
• Ethyl 5-Aminobenzofuran-2-Carboxylate
• 2-Benzofurancarboxylicacid, 5-amino-, ethyl ester
• Ethyl 5-aminobenzo[b]furan-2-carboxylate
• 5-Aminobenzofuran-2-carboxylic Acid Ethyl Ester
• Vilazodone INT 5
• 5-Amino-2-(ethoxycarbonyl)-1-benzofuran
• ethyle5-aminobenzo[b]furan-2-carboxylate
• Ethyl 5-amino-1-benzofuran-2-carboxylate (en)
• 2-Benzofurancarboxylicacid,5-amino-,ethylester(9CI)
• 5-Amino-2-(ethoxycarbonyl)-1-benzofuran, Ethyl 5-amino-1-benzofuran-2-carboxylate
• 2-BENZOFURANCARBOXYLIC ACID, 5-AMINO-, ETHYL ESTER
• ethyl 5-aminobenzo[d]furan-2-carboxylate
• PubChem23808
• ethylaminobenzofurancarboxylate
• KSC494O5F
• YFFLLDHEEWSHQG-UHFFFAOYSA-N
• 5-Aminobenzofuran-2-carboxylicacid ethyl ester
• BCP12350
• ETHYL5-AMINOBENZOFURAN-2-CARBOXYLATE
• ethyl 5-amino-2-benzofurancarboxylate
• J-521106
• AC-25876
• DTXSID60431558
• PB17511
• EN300-211182
• AKOS005072009
• SCHEMBL2255398
• ethyl-5-amino-1-benzofuran-2-carboxylate
• CB-0818
• 174775-48-5
• 5-AMINO-BENZOFURAN-2-CARBOXYLIC ACID ETHYL ESTER
• SY024777
• CS-M1412
• FT-0680785
• AM84613
• MFCD08275091
• QNA7K2K6RX
• UNII-QNA7K2K6RX
• P10580
• E1138
• DTXCID10382389
• DB-064972
• 5-Aminobenzofuran-2-carboxylic acid ethyl ester; Ethyl 5-aminobenzofuran-2-carboxylate;
• ethyl-5-aminobenzofuran-2-carboxylate
• ethyl 5-amino-1-benzofuran-2-carboxylate

• MDL： MFCD08275091
• Inchi： 1S/C11H11NO3/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2,12H2,1H3
• InChI Key： YFFLLDHEEWSHQG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.258
• Melting Point: 62.0 to 66.0 deg-C
• Boiling Point: 348.1°C at 760 mmHg
• Flash Point: 164.3°C
• Refractive Index: 1.617
• PSA: 65.46000
• LogP: 2.77290

ethyl 5-amino-1-benzofuran-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 5-amino-1-benzofuran-2-carboxylate

Recent Advances in the Research of Ethyl 5-amino-1-benzofuran-2-carboxylate (CAS: 174775-48-5)

Ethyl 5-amino-1-benzofuran-2-carboxylate (CAS: 174775-48-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including antimicrobial, anticancer, and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most significant advancements in the study of ethyl 5-amino-1-benzofuran-2-carboxylate is its role in the synthesis of benzofuran derivatives, which exhibit a wide range of pharmacological properties. Recent research has demonstrated that modifications to the amino and ester functional groups of this compound can lead to enhanced biological activity and selectivity. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of benzofuran-based inhibitors targeting specific enzymes involved in cancer progression, with ethyl 5-amino-1-benzofuran-2-carboxylate serving as a critical precursor.

In addition to its applications in oncology, ethyl 5-amino-1-benzofuran-2-carboxylate has been investigated for its antimicrobial properties. A 2022 study in the European Journal of Medicinal Chemistry described the synthesis of novel benzofuran derivatives using this compound, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Furthermore, recent computational studies have explored the molecular interactions of ethyl 5-amino-1-benzofuran-2-carboxylate with various biological targets. Molecular docking simulations have revealed that this compound can bind to key residues in the active sites of enzymes involved in inflammatory pathways, providing a rationale for its anti-inflammatory effects. These findings were supported by in vitro assays, which showed significant inhibition of pro-inflammatory cytokines in cell cultures treated with derivatives of ethyl 5-amino-1-benzofuran-2-carboxylate.

Despite these promising results, challenges remain in the optimization of ethyl 5-amino-1-benzofuran-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued research in drug discovery and development.

In conclusion, ethyl 5-amino-1-benzofuran-2-carboxylate (CAS: 174775-48-5) represents a promising scaffold for the design of novel therapeutic agents. Recent studies have underscored its potential in oncology, antimicrobial therapy, and anti-inflammatory applications, paving the way for future investigations. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.